Cas no 83217-13-4 ( )

• Product Name: &nbsp
• CAS No: 83217-13-4
• MF: C₁₂H₁₀Cl₂N₂
• MW: 253.127200603485
• CID: 867590
• PubChem ID: 53440047
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2-(2,6-dimethylphenyl)pyrimidine
• DTXSID70702322
• AKOS017562058
• 83217-13-4
•  

• Inchi： 1S/C12H10Cl2N2/c1-7-4-3-5-8(2)11(7)12-15-9(13)6-10(14)16-12/h3-6H,1-2H3
• InChI Key： UHZOOPWDXWXZOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2C(C)=CC=CC=2C)=N1)Cl

Computed Properties

• Exact Mass: 252.0221037g/mol
• Monoisotopic Mass: 252.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8Ų